Ethyl 2-(2,2,2-trifluoroacetamido)acetate

• IUPAC Name: ethyl 2-[(2,2,2-trifluoroacetyl)amino]acetate
• InChI: InChI=1S/C6H8F3NO3/c1-2-13-4(11)3-10-5(12)6(7,8)9/h2-3H2,1H3,(H,10,12)
• InChI Key: OKCDXJWEZHVZJP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)C(F)(F)F
• Molecular Formula: C6H8F3NO3
• DSSTOX Substance ID: DTXSID40342335
• Molecular Weight: 199.13 g/mol
• CAS RN: 367-62-4

Description

Ethyl 2-(2,2,2-trifluoroacetamido)acetate is a chemical compound with the molecular formula C6H8F3NO3. It is used for research purposes.

Synthesis Analysis

The synthesis of Ethyl 2-(2,2,2-trifluoroacetamido)acetate involves a reaction with trifluoroacetamide in acetonitrile, using N-benzyl-N,N,N-triethylammonium chloride and potassium carbonate. The mixture is heated to reflux for 1 hour. The solids are then filtered out and the filtrate is concentrated under vacuum. The crude product is applied onto a silica gel column eluting with ethyl acetate/petroleum ether to afford Ethyl 2-(trifluoroacetamido)acetate as a colorless solid.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Anti-inflammatory Agents : It has been used in synthesizing 3-substituted 2-amino-4,5-dimethylpyrrole-1-acetic acid derivatives, potentially for anti-inflammatory purposes (Ross & Sowell, 1987).
• Palladium-Catalyzed Synthesis : The compound plays a role in the palladium-catalyzed synthesis of free-NH indole 2-acetamides, demonstrating its usefulness in complex organic synthesis (Cacchi, Fabrizi, & Filisti, 2009).

Analytical Applications

• Hair Analysis for Alcohol Consumption : In the field of forensic science, it has been used in the process of detecting and quantifying ethyl-glucuronide in hair samples, aiding in the diagnosis of chronic alcohol consumption (Jurado, Soriano, Gimenez, & Menéndez, 2004).

Electrochemical and Physical Properties

• Properties in Lithium Batteries : Ethyl acetate derivatives, including those with fluorination, have been studied for their physical and electrochemical properties relevant to lithium secondary batteries (Nambu & Sasaki, 2015).

Pharmacological Research

• Cell Differentiating Agents : It's been utilized in the identification of metabolites of hexamethylene bisacetamide, a compound inducing differentiation in cancer cell lines (Callery, Egorin, Geelhaar, & Nayar, 1986).
• Synthesis of Fluorinated Amino Acids : Research has been conducted on the preparation of fluorinated amino acids using trifluoroaldol acetal and ethyl isocyanoacetate (Tolmachova, Kondratov, Dolovanyuk, Pridma, Chernykh, Daniliuc, & Haufe, 2018).

Safety and Hazards

Ethyl 2-(2,2,2-trifluoroacetamido)acetate should be stored in a dry, sealed place. It is recommended to avoid contact with air and any possible contact with water, due to the risk of violent reaction and possible flash fire.